1-[(2,5-Dichlorophenyl)sulfonyl]proline
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Description
1-[(2,5-Dichlorophenyl)sulfonyl]proline is a useful research compound. Its molecular formula is C11H11Cl2NO4S and its molecular weight is 324.17. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
1-[(2,5-Dichlorophenyl)sulfonyl]proline and its derivatives have been utilized in catalytic processes for synthesizing complex organic compounds. For instance, L-proline-catalyzed reactions have been instrumental in the regio- and diastereoselective synthesis of highly substituted thienothiopyrans, involving a one-pot domino sequence of various organic reactions, which led to the creation of multiple C-C bonds and stereocenters (Indumathi, Perumal, & Menéndez, 2010). Additionally, proline catalysis has been employed for the synthesis of 4,5-disubstituted-N-sulfonyl-1,2,3-triazoles, showcasing the method's suitability for a range of compounds and its tolerance for various functional groups (Rajasekar & Anbarasan, 2019).
Synthesis and Characterization
The compound has also been pivotal in the synthesis of complex molecules. Zhu et al. (2005) utilized L-proline-promoted CuI-catalyzed coupling reactions for the synthesis of aryl sulfones, demonstrating the method's compatibility with a wide range of functional groups and its application in producing phenylsulfonyl- and methanesulfonyl-substituted L-phenylalanine derivatives (Zhu & Ma, 2005). Moreover, a study by Korkmaz et al. (2022) involved the synthesis, characterization, and molecular docking studies of acetone O-((2,5-dichlorophenyl)sulfonyl) oxime, shedding light on its potential applications and interactions with cholinesterase enzymes (Korkmaz, Rhyman, & Ramasami, 2022).
Chemical and Biological Studies
The derivatives of this compound have been used in various chemical and biological studies. Cremlyn and Cronje (1979) explored chlorohydroxybenzenesulfonyl derivatives for potential herbicidal applications, while Chen et al. (2010) synthesized and tested 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonyl derivatives for their antiviral properties against the tobacco mosaic virus (Cremlyn & Cronje, 1979; Chen et al., 2010). The structural and functional diversity of these compounds highlights their significance in chemical research and potential pharmacological applications.
Properties
IUPAC Name |
1-(2,5-dichlorophenyl)sulfonylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO4S/c12-7-3-4-8(13)10(6-7)19(17,18)14-5-1-2-9(14)11(15)16/h3-4,6,9H,1-2,5H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQAUWSPVIGNYLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.